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Compound of Interest

Compound Name: Linarin 4"-acetate

Cat. No.: B15289080

Linarin 4'""-acetate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Linarin 4"'-acetate, including its
chemical properties and a summary of the current, albeit limited, understanding of its biological
context. Due to a scarcity of research focused specifically on Linarin 4''-acetate, this
document also extensively details the known biological activities, experimental protocols, and
signaling pathways of its parent compound, linarin, to provide a foundational basis for future
investigation.

Core Compound Identification

Linarin 4'""-acetate is a flavonoid, a class of natural products known for their diverse biological
activities. The fundamental physicochemical properties of Linarin 4"'-acetate are summarized

below.
Property Value Source(s)
CAS Number 79541-06-3 [1][21[3]
Molecular Formula C30H34015 [11[4115]
Molecular Weight 634.58 g/mol [11[2][5]
Appearance Yellow powder [1][6][3]
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Research on Linarin 4'"'-acetate: Current Landscape

Direct research on the biological activities, experimental protocols, and signaling pathways
specifically for Linarin 4"'-acetate is not extensively available in the current body of scientific
literature. Much of the existing research focuses on its precursor, linarin, and its aglycone,
acacetin.

One notable study investigated the anticancer properties of a synthesized "linarin acetate” in
human prostate cancer cells. However, the reported molecular weight of this compound was
886 g/mol , which suggests a different degree of acetylation than Linarin 4'"'-acetate and may
indicate a peracetylated form. Therefore, the biological data from this study should be
interpreted with caution in the context of Linarin 4"'-acetate.

Insights from the Parent Compound: Linarin

Given the limited data on Linarin 4"'-acetate, understanding the biological profile of its parent
compound, linarin, is crucial for hypothesizing its potential activities and for designing future
studies. Linarin has been the subject of numerous investigations, revealing a range of
pharmacological effects.

Anticancer and Apoptotic Effects of Linarin and a
Linarin Acetate Derivative

A study comparing linarin (LN), a synthesized linarin acetate (LA), and acacetin (AC)
demonstrated their effects on human prostate cancer cell lines (LNCaP and DU145).

Experimental Protocol: Cell Growth Inhibition Assay

Cell Lines: LNCaP and DU145 human prostate cancer cells.

Culture Conditions: Cells were cultured in RPMI 1640 medium supplemented with 10% fetal
bovine serum.

Treatment: At 60% confluency, cells were treated with LN, LA, or AC at concentrations of 25,
50, and 100 pM, or with DMSO as a vehicle control.

Incubation: Treatments were carried out for 24, 48, and 72 hours.
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o Data Collection: Total cell numbers were counted at each time point to determine the effect

on cell proliferation.

Quantitative Data: Cell Growth Inhibition

] Concentration ) Growth
Compound Cell Line Time (h) .
(nM) Inhibition (%)

Linarin (LN) LNCaP 25-100 24-72 Up to 58%
Linarin Acetate

LNCaP 25-100 24-72 Up to 55%
(LA)
Linarin (LN) DU145 25-100 24-72 5-33%
Linarin Acetate

DU145 25-100 24-72 8-18%

(LA)

Experimental Protocol: Apoptosis Quantification (Hoechst Staining)

e Procedure: LNCaP and DU145 cells were treated as described above. Following treatment,

cells were stained with Hoechst 33258 dye.

e Analysis: Apoptotic cells were identified by condensed and fragmented nuclei under a

fluorescence microscope. The percentage of apoptotic cells was determined by counting at

least 200 cells in multiple fields for each treatment.

Quantitative Data: Induction of Apoptosis

Increase in Cell

Compound Cell Line Treatment

Death (Fold)
Linarin (LN) LNCaP 25-100 uM for 24-72h Upto5
Linarin Acetate (LA) LNCaP 25-100 pM for 24-72h Upto 3.5
Linarin (LN) DuU145 25-100 uM for 24-72h Upto4
Linarin Acetate (LA) DuU145 25-100 uM for 24-72h Upto 3
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Linarin's Role in Hepatic Steatosis via the
cAMP/PKAICREB Pathway

Recent research has shown that linarin can alleviate high-fat diet-induced metabolic-associated
fatty liver disease (MAFLD). The proposed mechanism involves the inhibition of
phosphodiesterase 4D (PDE4D), leading to the activation of the cAMP/PKA/CREB signaling
pathway. This activation helps to improve lipid metabolism, mitochondrial function, and reduce

oxidative stress in liver cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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